molecular formula C23H25N3O4S B2521055 2-((1-(furan-2-ylmethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)-N-(2-methoxy-5-methylphenyl)acetamide CAS No. 899746-95-3

2-((1-(furan-2-ylmethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)-N-(2-methoxy-5-methylphenyl)acetamide

Cat. No. B2521055
CAS RN: 899746-95-3
M. Wt: 439.53
InChI Key: GKCZTMZLHYPTON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-((1-(furan-2-ylmethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)-N-(2-methoxy-5-methylphenyl)acetamide is a useful research compound. Its molecular formula is C23H25N3O4S and its molecular weight is 439.53. The purity is usually 95%.
BenchChem offers high-quality 2-((1-(furan-2-ylmethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)-N-(2-methoxy-5-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-(furan-2-ylmethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)-N-(2-methoxy-5-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of complex chemical compounds involving furan-2-ylmethyl and quinazolin-4-yl moieties, such as 2-((1-(furan-2-ylmethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)-N-(2-methoxy-5-methylphenyl)acetamide, often involves multi-step reactions and characterization through advanced spectroscopic techniques. For instance, the synthesis and crystal structure analysis of related quinazolinone and furanyl derivatives have been detailed, highlighting their potential in pharmacological applications and structural chemistry. The crystal structures provide insights into the molecular interactions and conformational dynamics essential for understanding their biological activity and material properties (Galushchinskiy, Slepukhin, & Obydennov, 2017).

Pharmacological Applications

The derivatives of furan-2-ylmethyl and quinazolin-4-yl groups have shown a wide range of pharmacological activities. This includes antimicrobial, anti-inflammatory, analgesic, and anti-cancer properties. For example, compounds synthesized from furan-2-carbohydrazide displayed significant antimicrobial activities, suggesting their potential as therapeutic agents against microbial infections (Başoğlu et al., 2013). Similarly, novel methyl 2-(2-(4-oxo-3-aryl-3,4-dihydroquinazolin-2-ylthio)acetamido)acetates have been investigated for their anti-cancer activity, demonstrating the role of these compounds in targeting methionine synthase over-expressed in certain tumors, which is crucial for understanding their mechanism of action and potential therapeutic applications (Elfekki, Hassan, Elshihawy, Ali, & Eltamany, 2014).

Antitumor and Antimicrobial Activities

The structural diversity of furan-2-ylmethyl and quinazolin-4-yl derivatives allows for the exploration of various biological activities. Some synthesized derivatives have been shown to possess broad-spectrum antitumor activity, offering new avenues for cancer therapy. Molecular docking studies of these compounds have provided valuable insights into their interactions with biological targets, further underscoring their potential in drug design and development (Al-Suwaidan, Abdel-Aziz, Shawer, Ayyad, Alanazi, El-Morsy, Mohamed, Abdel-Aziz, El-Sayed, & El-Azab, 2016). Additionally, derivatives featuring the furan-2-yl and quinazolin-4-yl moieties have shown promising antimicrobial properties, highlighting their potential as novel antimicrobial agents.

properties

IUPAC Name

2-[[1-(furan-2-ylmethyl)-2-oxo-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H25N3O4S/c1-15-9-10-20(29-2)18(12-15)24-21(27)14-31-22-17-7-3-4-8-19(17)26(23(28)25-22)13-16-6-5-11-30-16/h5-6,9-12H,3-4,7-8,13-14H2,1-2H3,(H,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GKCZTMZLHYPTON-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC(=O)N(C3=C2CCCC3)CC4=CC=CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H25N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

439.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((1-(furan-2-ylmethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)-N-(2-methoxy-5-methylphenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.